C.I. Acid Black 138

Specification

• CAS No.: 12219-03-3
• Molecular Formula: K2Te
• Molecular Weight: 0

Introduction

Chemical Identity and Basic Properties

C.I. Acid Black 138 is identified by its Chemical Abstracts Service (CAS) registry number 12219-03-3. As indicated by its name, this compound belongs to the acid dye classification and specifically to the black color index category. The available chemical databases provide minimal information regarding its molecular structure, formula, or weight.

Table 1: Available Identification and Basic Properties of C.I. Acid Black 138

Property	Information
Common Name	C.I. Acid Black 138
CAS Number	12219-03-3
Molecular Weight	Not Available
Molecular Formula	Not Available
Density	Not Available
Melting Point	Not Available
Boiling Point	Not Available
Flash Point	Not Available

The lack of published data on fundamental chemical and physical properties represents a significant gap in the scientific literature concerning this compound.

Context Within the Acid Dye Family

Acid dyes represent an important category of colorants used extensively in various industries. They are classified according to their chemical structure, with categories including monoazo, disazo, and polyazo types based on the number of azo groups present.

For comparative purposes, other acid black dyes with more documented properties include:

• Acid Black 1 (Naphthol Blue Black, CAS: 1064-48-8) has an absorption wavelength of 619 nm with an absorption coefficient of 51600

• Acid Black 210 has been studied for its adsorption properties with surface diffusion coefficients ranging from 3.19 × 10^-14 to 5.38 × 10^-14 m^2/s^-1 at temperatures between 298K and 308K

The classification system for acid dyes is based on the Color Index (C.I.) system, which assigns each dye a generic name indicating its application class and hue, followed by a sequential number. The designation "138" in C.I. Acid Black 138 represents its specific identifier within the acid black dye category.

Environmental and Toxicological Considerations

Several treatment methods have been investigated for acid dye removal from wastewater, including:

• Adsorption onto various substrates

• Advanced oxidation processes

• Biological degradation

• Reduction using zero-valent iron

For example, research has shown that an integrated technique using zero-valent iron reduction followed by UV/H₂O₂ oxidation can effectively decolorize and mineralize certain acid black dyes in wastewater.